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Compound of Interest

Compound Name: TCS PrP Inhibitor 13

Cat. No.: B1663701 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of TCS PrP Inhibitor 13. The information is intended for

researchers, scientists, and drug development professionals to ensure the safe and effective

use of this potent anti-prion agent.

Disclaimer: A specific Safety Data Sheet (SDS) for TCS PrP Inhibitor 13 is not readily

available. The following guidance is based on the known properties of the compound and

general laboratory safety principles for handling potent, biologically active small molecules. A

thorough risk assessment should be conducted before handling this chemical.

I. Compound Overview and Properties
TCS PrP Inhibitor 13, with the chemical name 5-(4-Nitrophenyl)-2-Phenyl-4H-Pyrazol-3-One,

is a potent anti-prion agent.[1] It effectively inhibits the accumulation of protease-resistant prion

protein (PrP-res) in prion-infected mouse neuroblastoma (N2a) cell lines with a very low IC50

value of 3 nM.[2] Beyond its anti-prion activity, it has been observed to reduce the expression

of the cellular prion protein (PrPC) and decrease proliferation and survival in schwannoma cell

lines.[2]

Quantitative Data Summary:
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Property Value Source

Molecular Formula C15H11N3O3 [1][3]

Molecular Weight 281.27 g/mol [1][3]

CAS Number 34320-83-7 [1][3]

IC50
3 nM (in ScN2a and F3 cell

lines)
[2]

Purity ≥98%

Solubility
Soluble to 100 mM in DMSO

and to 25 mM in ethanol

Storage

Short term at 0°C, long term at

-20°C. Stock solutions: 6

months at -80°C, 1 month at

-20°C.

[2][3]

II. Personal Protective Equipment (PPE) and
Handling
Given that the toxicological properties of TCS PrP Inhibitor 13 have not been fully

investigated, caution is paramount. Handling should be performed by trained personnel in a

controlled environment.

PPE Recommendations:
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Scenario Eyes/Face Skin/Body Respiratory

Weighing and

preparing stock

solutions (powder

form)

Chemical safety

goggles or a face

shield.

Disposable, low-

permeability gown

with a solid front, long

sleeves, and tight-

fitting cuffs. Double-

gloving with

chemotherapy-rated

nitrile gloves.

An N95 or higher-level

respirator within a

certified chemical

fume hood.

Handling dilute

solutions

Chemical safety

goggles.

Laboratory coat and

nitrile gloves.

Not generally required

if handled in a well-

ventilated area or

fume hood.

Risk of aerosol

generation

Chemical safety

goggles and a face

shield.

Disposable, low-

permeability gown and

double nitrile gloves.

N95 or higher-level

respirator within a

certified Class II

Biological Safety

Cabinet (BSC) or

chemical fume hood.

Handling Precautions:

Engineering Controls: Always handle the solid form of TCS PrP Inhibitor 13 in a certified

chemical fume hood or a powder containment hood to avoid inhalation of dust.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing.

Personal Hygiene: Wash hands thoroughly after handling, even if gloves are worn. Do not

eat, drink, or smoke in the laboratory.

III. Experimental Protocols
A. Preparation of Stock and Working Solutions:

Stock Solution (e.g., 10 mM in DMSO):
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Equilibrate the vial of TCS PrP Inhibitor 13 to room temperature before opening.

In a chemical fume hood, weigh the required amount of the inhibitor. For example, for 1 ml

of a 10 mM stock solution, weigh 2.81 mg of the compound (Molecular Weight: 281.27).

Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired

concentration.

Vortex briefly to ensure complete dissolution.

Aliquot into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or

-80°C.

Working Solution:

Thaw an aliquot of the stock solution.

Dilute the stock solution to the desired final concentration in the appropriate cell culture

medium or buffer immediately before use.

B. In Vitro Prion Protein Accumulation Assay:

This protocol is a general guideline and should be adapted based on the specific cell line and

experimental design.

Cell Seeding: Seed prion-infected neuroblastoma cells (e.g., ScN2a) in a multi-well plate at a

density that allows for several days of growth.

Compound Treatment: The following day, treat the cells with various concentrations of TCS
PrP Inhibitor 13. Include a vehicle control (e.g., DMSO) at the same final concentration as

the highest inhibitor concentration.

Incubation: Incubate the cells for the desired period (e.g., 3-5 days).

Cell Lysis: Wash the cells with PBS and lyse them in a suitable lysis buffer.

Proteinase K Digestion: Treat a portion of the cell lysate with Proteinase K to digest PrPC,

leaving the protease-resistant PrP-res.
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Western Blot Analysis: Separate the proteins by SDS-PAGE, transfer to a membrane, and

probe with an anti-PrP antibody to detect PrP-res.

Quantification: Quantify the PrP-res bands and normalize to a loading control. Determine the

IC50 value of the inhibitor.

IV. Signaling Pathways and Mechanism of Action
TCS PrP Inhibitor 13 has been shown to modulate several signaling pathways, leading to

reduced cell proliferation and survival in schwannoma cells.[2] The presumed mechanism

involves the inhibition of PrPC, which in turn affects downstream signaling cascades.
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Caption: Putative signaling pathway of TCS PrP Inhibitor 13.

V. Disposal Plan
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All waste generated from the handling of TCS PrP Inhibitor 13 must be treated as hazardous

chemical waste.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Solid Waste (unused powder, contaminated

vials)

Collect in a clearly labeled, sealed container for

hazardous chemical waste.

Liquid Waste (stock solutions, contaminated

media)

Collect in a dedicated, labeled, leak-proof

container for hazardous chemical waste. Do not

pour down the drain.

Contaminated PPE (gloves, gowns, etc.)
Place in a designated hazardous waste bag

immediately after use.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines on the disposal of potent cytotoxic compounds.

VI. Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Ingestion: Do not induce vomiting. Wash out mouth with water and give plenty of water to

drink. Seek immediate medical attention.

Spills: Evacuate the area. Wear appropriate PPE and absorb the spill with an inert material

(e.g., vermiculite, sand). Collect the absorbed material in a sealed container for hazardous

waste disposal. Ventilate the area and wash the spill site. For large spills, contact your

institution's EHS department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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